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molecular formula C7H8N2S B1227732 2-(Allylthio)pyrazine CAS No. 164352-89-0

2-(Allylthio)pyrazine

Cat. No. B1227732
CAS RN: 164352-89-0
M. Wt: 152.22 g/mol
InChI Key: ZYBMMXTUPCNGBL-UHFFFAOYSA-N
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Patent
US05658913

Procedure details

0.58 g of allyl alcohol was dissolved in 50 ml of dichloromethan and 2.89 g of triphenylphosphine and 1.96 g of N-bromosuccinimide were added thereto. The mixture was stirred at room temperature for 30 minutes, and 5 ml of dimethylformamide solution in which 1.0 g of 2-mercaptopyrazine and 1 ml of triethylamine were dissolved was added to the above solution. The resulting mixture was stirred at room temperature for 1 hour and poured into 100 ml of water. The organic layer was separated and concentrated to dryness. The residues were purified by silica gel chromatography using ethyl acetate:n-hexane=1:1 as an eluate to give 0.6 g of titled compound.
Name
allyl alcohol
Quantity
0.58 g
Type
reactant
Reaction Step One
Name
dichloromethan
Quantity
50 mL
Type
solvent
Reaction Step One
Name
triphenylphosphine
Quantity
2.89 g
Type
reactant
Reaction Step Two
Name
N-bromosuccinimide
Quantity
1.96 g
Type
reactant
Reaction Step Two
Name
dimethylformamide
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
2-mercaptopyrazine
Quantity
1 g
Type
reactant
Reaction Step Three
Name
triethylamine
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
titled compound

Identifiers

REACTION_CXSMILES
[CH2:1](O)[CH:2]=[CH2:3].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.BrN1C(=O)CCC1=O.CN(C)C=O.[SH:37][C:38]1[CH:43]=[N:42][CH:41]=[CH:40][N:39]=1>ClCCl.C(N(CC)CC)C.O>[CH2:1]([S:37][C:38]1[CH:43]=[N:42][CH:41]=[CH:40][N:39]=1)[CH:2]=[CH2:3]

Inputs

Step One
Name
allyl alcohol
Quantity
0.58 g
Type
reactant
Smiles
C(C=C)O
Name
dichloromethan
Quantity
50 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
triphenylphosphine
Quantity
2.89 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
N-bromosuccinimide
Quantity
1.96 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Step Three
Name
dimethylformamide
Quantity
5 mL
Type
reactant
Smiles
CN(C=O)C
Name
2-mercaptopyrazine
Quantity
1 g
Type
reactant
Smiles
SC1=NC=CN=C1
Name
triethylamine
Quantity
1 mL
Type
solvent
Smiles
C(C)N(CC)CC
Step Four
Name
water
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added to the above solution
STIRRING
Type
STIRRING
Details
The resulting mixture was stirred at room temperature for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness
CUSTOM
Type
CUSTOM
Details
The residues were purified by silica gel chromatography

Outcomes

Product
Details
Reaction Time
 30 min
Name
titled compound
Type
product
Smiles
C(C=C)SC1=NC=CN=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.6 g
YIELD: CALCULATEDPERCENTYIELD 44.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.